Cas no 2034513-08-9 (5-chloro-2-methoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide)
5-chloro-2-methoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-2-methoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide
- 5-chloro-2-methoxy-N-(2-(2-phenylpyrimidin-5-yl)ethyl)benzamide
-
- Inchi: 1S/C20H18ClN3O2/c1-26-18-8-7-16(21)11-17(18)20(25)22-10-9-14-12-23-19(24-13-14)15-5-3-2-4-6-15/h2-8,11-13H,9-10H2,1H3,(H,22,25)
- InChI Key: CJGGQCKXJBULFL-UHFFFAOYSA-N
- SMILES: ClC1C([H])=C([H])C(=C(C=1[H])C(N([H])C([H])([H])C([H])([H])C1=C([H])N=C(C2C([H])=C([H])C([H])=C([H])C=2[H])N=C1[H])=O)OC([H])([H])[H]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 437
- XLogP3: 3.8
- Topological Polar Surface Area: 64.099
5-chloro-2-methoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6284-0507-2μmol |
5-chloro-2-methoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide |
2034513-08-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6284-0507-5μmol |
5-chloro-2-methoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide |
2034513-08-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6284-0507-10μmol |
5-chloro-2-methoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide |
2034513-08-9 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6284-0507-20μmol |
5-chloro-2-methoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide |
2034513-08-9 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6284-0507-1mg |
5-chloro-2-methoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide |
2034513-08-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6284-0507-2mg |
5-chloro-2-methoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide |
2034513-08-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6284-0507-3mg |
5-chloro-2-methoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide |
2034513-08-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6284-0507-4mg |
5-chloro-2-methoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide |
2034513-08-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6284-0507-5mg |
5-chloro-2-methoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide |
2034513-08-9 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6284-0507-10mg |
5-chloro-2-methoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide |
2034513-08-9 | 10mg |
$79.0 | 2023-09-09 |
5-chloro-2-methoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 5-chloro-2-methoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide
5-Chloro-2-methoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide: A Comprehensive Overview
The compound 5-chloro-2-methoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide, with the CAS number 2034513-08-9, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzamides, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a benzamide core, with a chlorine atom at the 5-position and a methoxy group at the 2-position, further substituted by an N-linked ethyl group bearing a 2-phenylpyrimidin-5-yl moiety.
Recent studies have highlighted the potential of this compound as a modulator of various cellular pathways, particularly in the context of cancer biology. The presence of the pyrimidine ring, a well-known structural motif in many bioactive compounds, suggests its ability to interact with key protein targets such as kinases and other enzymes involved in cell proliferation and apoptosis. Researchers have demonstrated that 5-chloro-2-methoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide exhibits potent anti-proliferative effects on several cancer cell lines, making it a promising candidate for further preclinical development.
The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the phenyl group into the pyrimidine ring is achieved through a palladium-catalyzed coupling reaction, ensuring high yields and excellent regioselectivity. This approach not only enhances the stability of the molecule but also facilitates its solubility in various biological media, which is crucial for in vivo studies.
In terms of pharmacokinetics, preliminary studies indicate that 5-chloro-2-methoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide has favorable absorption properties, with moderate bioavailability following oral administration. Its metabolic profile suggests that it undergoes phase II conjugation pathways, primarily through glucuronidation, which minimizes systemic toxicity and enhances its safety profile. These findings are particularly encouraging for its potential use as an oral anti-cancer agent.
The structural versatility of this compound also allows for further modifications to optimize its pharmacodynamic properties. For instance, substituting the chlorine atom with other halogens or introducing additional functional groups could enhance its binding affinity to target proteins or improve its selectivity. Such modifications are currently being explored in ongoing research projects aimed at developing next-generation therapeutics.
In conclusion, 5-chloro-2-methoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a strong candidate for addressing unmet medical needs in oncology and related therapeutic areas. As research continues to uncover its full potential, this compound is expected to play a pivotal role in the development of innovative treatment strategies.
2034513-08-9 (5-chloro-2-methoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)